4-[(4-cyanophenoxy)methyl]benzoic acid

• IUPAC Name: 4-[(4-cyanophenoxy)methyl]benzoic acid
• InChI: InChI=1S/C15H11NO3/c16-9-11-3-7-14(8-4-11)19-10-12-1-5-13(6-2-12)15(17)18/h1-8H,10H2,(H,17,18)
• InChI Key: ZFTIMSOTOIOYAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C#N)C(=O)O
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol

Description

4-[(4-cyanophenoxy)methyl]benzoic acid, also known as CPBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CPBA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 293.28 g/mol.

Mechanism of Action

4-[(4-cyanophenoxy)methyl]benzoic acid works by activating carboxylic acids and amides through the formation of an acyl intermediate. This intermediate can then undergo further reactions such as nucleophilic substitution or elimination to form new compounds.
Biochemical and Physiological Effects:
4-[(4-cyanophenoxy)methyl]benzoic acid has been shown to have no significant biochemical or physiological effects on living organisms. However, 4-[(4-cyanophenoxy)methyl]benzoic acid has been shown to have potential as a drug delivery agent due to its ability to activate carboxylic acids and amides.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(4-cyanophenoxy)methyl]benzoic acid is its ability to activate carboxylic acids and amides in organic synthesis reactions. 4-[(4-cyanophenoxy)methyl]benzoic acid is also relatively easy to synthesize and purify. However, one limitation of 4-[(4-cyanophenoxy)methyl]benzoic acid is its potential toxicity and the need for proper handling and disposal.

Future Directions

There are several potential future directions for the study of 4-[(4-cyanophenoxy)methyl]benzoic acid. One direction is the development of new synthetic methods for 4-[(4-cyanophenoxy)methyl]benzoic acid that are more efficient and environmentally friendly. Another direction is the study of 4-[(4-cyanophenoxy)methyl]benzoic acid as a potential drug delivery agent for the treatment of various diseases. Additionally, 4-[(4-cyanophenoxy)methyl]benzoic acid could be studied for its potential use as a ligand in metal-mediated catalysis reactions.

Synthesis Methods

4-[(4-cyanophenoxy)methyl]benzoic acid can be synthesized through the reaction of 4-cyanophenol and p-chloromethylbenzoic acid in the presence of a base such as potassium carbonate. This reaction results in the formation of 4-[(4-cyanophenoxy)methyl]benzoic acid and potassium chloride as a byproduct. The synthesis of 4-[(4-cyanophenoxy)methyl]benzoic acid can also be achieved through other methods such as the reaction of 4-cyanophenol with benzyl chloroformate followed by hydrolysis.

Scientific Research Applications

4-[(4-cyanophenoxy)methyl]benzoic acid has been studied for its potential applications in various scientific fields such as organic chemistry, biochemistry, and medicinal chemistry. 4-[(4-cyanophenoxy)methyl]benzoic acid has been used as a reagent in organic synthesis reactions due to its ability to activate carboxylic acids and amides. 4-[(4-cyanophenoxy)methyl]benzoic acid has also been studied for its potential use as a ligand in metal-mediated catalysis reactions.